Cas no 93498-41-0 (3-(trifluoromethyl)-1,2-oxazol-5-ylmethanol)

• Product Name: 3-(trifluoromethyl)-1,2-oxazol-5-ylmethanol
• CAS No: 93498-41-0
• MF: C₅H₄F₃NO₂
• MW: 167.085971832275
• CID: 801385
• PubChem ID: 13307993
• Update Time: 2025-04-23

3-(trifluoromethyl)-1,2-oxazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol,3-(trifluoromethyl)-
• 3-(trifluoromethyl)-5-(hydroxymethyl)isoxazole
• 5-Isoxazolemethanol,3-(trifluoromethyl)-(9CI)
• AT33666
• 93498-41-0
• FT-0730555
• [3-(trifluoromethyl)-1,2-oxazol-5-yl]methanol
• 3-trifluoromethyl-5-hydroxymethylisoxazole
• (3-(trifluoromethyl)isoxazol-5-yl)methanol
• AKOS016347332
• SCHEMBL410519
• Z1373343139
• EN300-104061
• 3-(trifluoromethyl)-1,2-oxazol-5-ylmethanol

• Inchi： 1S/C5H4F3NO2/c6-5(7,8)4-1-3(2-10)11-9-4/h1,10H,2H2
• InChI Key： SDBWSJXWRRQFKC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)ON=1)(F)F

Computed Properties

• Exact Mass: 167.01941286g/mol
• Monoisotopic Mass: 167.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-(trifluoromethyl)-1,2-oxazol-5-ylmethanol

5-Isoxazolemethanol,3-(trifluoromethyl)- (CAS No. 93498-41-0): A Comprehensive Overview

5-Isoxazolemethanol,3-(trifluoromethyl)- (CAS No. 93498-41-0) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique isoxazole ring and trifluoromethyl group, offers a range of applications due to its distinct chemical properties. In this article, we delve into the molecular structure, synthesis, applications, and market trends of this versatile compound, while also addressing common queries and industry trends.

The molecular formula of 5-Isoxazolemethanol,3-(trifluoromethyl)- is C₅H₄F₃NO₂, with a molecular weight of 167.09 g/mol. The presence of the trifluoromethyl group (-CF₃) enhances the compound's lipophilicity and metabolic stability, making it a valuable building block in drug discovery. The isoxazole ring, a five-membered heterocycle containing nitrogen and oxygen, contributes to its reactivity and versatility in synthetic chemistry.

One of the most searched questions about 5-Isoxazolemethanol,3-(trifluoromethyl)- is its role in pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential antiviral and antibacterial agents. Researchers are particularly interested in its ability to modulate enzyme activity and interact with biological targets, which aligns with the growing demand for novel therapeutics in the post-pandemic era.

In agrochemical applications, 5-Isoxazolemethanol,3-(trifluoromethyl)- is explored for its potential as a precursor to herbicides and fungicides. The trifluoromethyl moiety is known to enhance the bioactivity and environmental stability of agrochemicals, addressing the industry's need for sustainable and efficient crop protection solutions. This aligns with the global trend toward precision agriculture and reduced environmental impact.

The synthesis of 5-Isoxazolemethanol,3-(trifluoromethyl)- typically involves the reaction of 3-(trifluoromethyl)-5-isoxazolecarboxylic acid with reducing agents to yield the desired alcohol functionality. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes, which are highly sought after in the chemical industry. These innovations cater to the increasing focus on sustainable manufacturing practices.

Market trends indicate a rising demand for 5-Isoxazolemethanol,3-(trifluoromethyl)-, driven by its applications in high-value industries. Pharmaceutical companies are investing heavily in the development of trifluoromethyl-containing compounds, as they often exhibit improved pharmacokinetic properties. Similarly, the agrochemical sector is leveraging the unique properties of this compound to develop next-generation crop protection agents.

From a regulatory perspective, 5-Isoxazolemethanol,3-(trifluoromethyl)- is not classified as a hazardous material under most international guidelines. However, proper handling and storage are recommended to ensure safety and stability. This aspect is particularly relevant to laboratories and manufacturing facilities that prioritize workplace safety and compliance with global standards.

In conclusion, 5-Isoxazolemethanol,3-(trifluoromethyl)- (CAS No. 93498-41-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its unique structural features, coupled with its broad applicability, make it a subject of ongoing research and commercial interest. As industries continue to innovate, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.